Cas no 384362-88-3 (2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid)
![2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid structure](https://ossimg.kuujia.com/scimg/384500/384362-88-3x500.png)
384362-88-3 structure
Product Name:2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid
CAS No:384362-88-3
MF:C14H14O4
MW:246.258564472198
CID:5813904
PubChem ID:800878
Update Time:2023-11-21
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-5-((2-methylallyl)oxy)benzofuran-3-carboxylic acid
- 3-Benzofurancarboxylic acid, 2-methyl-5-[(2-methyl-2-propen-1-yl)oxy]-
- 2-methyl-5-(2-methylprop-2-enoxy)-1-benzofuran-3-carboxylic acid
- 384362-88-3
- Oprea1_670589
- MFCD03146512
- AKOS002163595
- SR-01000246831-1
- Z57952284
- Cambridge id 6943556
- SR-01000246831
- 2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid
- 2-methyl-5-[(2-methyl-2-propenyl)oxy]-1-benzofuran-3-carboxylic acid
- F1190-0050
-
- Inchi： 1S/C14H14O4/c1-8(2)7-17-10-4-5-12-11(6-10)13(14(15)16)9(3)18-12/h4-6H,1,7H2,2-3H3,(H,15,16)
- InChI Key： ZUXSCCJQOVGQMH-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(OCC(C)=C)C=C2C(C(O)=O)=C1C
Computed Properties
- Exact Mass: 246.08920892g/mol
- Monoisotopic Mass: 246.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.209±0.06 g/cm3(Predicted)
- Boiling Point: 413.8±40.0 °C(Predicted)
- pka: 3.23±0.30(Predicted)
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1190-0050-2μmol |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 2μmol |
$57.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-5μmol |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 5μmol |
$63.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-10μmol |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1190-0050-1mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 1mg |
$54.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-2mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 2mg |
$59.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-3mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 3mg |
$63.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-4mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 4mg |
$66.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-5mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 5mg |
$69.0 | 2023-08-06 | |
| Life Chemicals | F1190-0050-10mg |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid |
384362-88-3 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-methyl-5-[(2-methylprop-2-en-1-yl)oxy]-1-benzofuran-3-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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